Cas no 126434-73-9 (1H-Indole-2-carboxylicacid, 5,6-dihydroxy-1-methyl-)

• Product Name: 1H-Indole-2-carboxylicacid, 5,6-dihydroxy-1-methyl-
• CAS No: 126434-73-9
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 103441
• PubChem ID: 15774807
• Update Time: 2025-04-18

1H-Indole-2-carboxylicacid, 5,6-dihydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5,6-dihydroxy-1-methyl-
• 1H-Indole-2-carboxylicacid,5,6-dihydroxy-1-methyl-(9CI)
• 5,6-dihydroxy-1-methylindole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid,5,6-dihydroxy-1-methyl
• N-methyl-5,6-dihydroxyindole-2-carboxylic acid
• N-methyl-DHICA
• 126434-73-9
• BDBM50420377
• 5,6-Dihydroxy-1-methyl-1H-indole-2-carboxylic acid
• D84337
• 5,6-Dihydroxy-1-methyl-1H-indole-2-carboxylicacid
• SCHEMBL11783996
• DTXSID50578183
• CHEMBL2089192
• DB-118225

• Inchi： 1S/C10H9NO4/c1-11-6-4-9(13)8(12)3-5(6)2-7(11)10(14)15/h2-4,12-13H,1H3,(H,14,15)
• InChI Key： LKKBPYKGIFSFTQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C=C(C(=O)O)N(C)C=2C=1)O

Computed Properties

• Exact Mass: 207.05300
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 82.69000
• LogP: 1.28770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives